Cas no 1303974-84-6 (Tert-butyl 3,3-difluoro-5-oxopiperidine-1-carboxylate)

Tert-butyl 3,3-difluoro-5-oxopiperidine-1-carboxylate is a fluorinated piperidine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability and facilitates selective deprotection under mild acidic conditions. The presence of difluoromethylene and carbonyl functionalities at the 3- and 5-positions, respectively, makes it a valuable building block for constructing complex molecules, particularly in medicinal chemistry for the development of bioactive compounds. Its well-defined reactivity profile allows for efficient further functionalization, while the fluorine atoms contribute to improved metabolic stability and binding affinity in target structures. The compound is typically handled under inert conditions due to its sensitivity to moisture and strong bases.

Tert-butyl 3,3-difluoro-5-oxopiperidine-1-carboxylate structure

1303974-84-6 structure

Product Name:Tert-butyl 3,3-difluoro-5-oxopiperidine-1-carboxylate

CAS No:1303974-84-6

MF:C₁₀H₁₅F₂NO₃

MW:235.227810144424

MDL:MFCD18909864

CID:4693261

Update Time:2025-06-08

Tert-butyl 3,3-difluoro-5-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3,3-difluoro-5-oxopiperidine-1-carboxylate
- 3,3-Difluoro-5-oxo-piperidine-1-carboxylic acid tert-butyl ester
- Tert-butyl 3,3-difluoro-5-oxopiperidine-1-carboxylate
- MDL： MFCD18909864
- Inchi： 1S/C10H15F2NO3/c1-9(2,3)16-8(15)13-5-7(14)4-10(11,12)6-13/h4-6H2,1-3H3
- InChI Key： VILLNTFBBDPBFG-UHFFFAOYSA-N
- SMILES： FC1(CC(CN(C(=O)OC(C)(C)C)C1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 310
Topological Polar Surface Area: 46.6

Tert-butyl 3,3-difluoro-5-oxopiperidine-1-carboxylate Pricemore >>

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